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Compound Name: nobleite

Cat. No.: B1172559 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The application of nobleite as a flame retardant is a novel and largely theoretical

concept. These notes and protocols are based on the known properties of other hydrated

borate minerals and are intended to provide a foundational framework for research and

development.

Introduction
Nobleite is a rare borate mineral with the chemical formula CaB₆O₉(OH)₂·3H₂O.[1][2] While not

traditionally used as a flame retardant, its composition as a hydrated calcium borate suggests it

may possess flame retardant properties similar to other borates, such as zinc borate and

calcium borate.[3][4] Hydrated borates are known to be effective, halogen-free flame retardants

that can also act as smoke suppressants and promote char formation.[4][5][6]

This document outlines the theoretical flame-retardant mechanism of nobleite, provides

hypothetical performance data, and details experimental protocols for evaluating its efficacy in

polymeric systems.

Proposed Flame Retardant Mechanism
The flame retardant action of nobleite is hypothesized to be a multi-step process involving both

gas phase and condensed phase activity, analogous to other hydrated borates.[4][7]
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Step 1: Endothermic Decomposition & Water Release: Upon heating, nobleite is expected to

undergo endothermic decomposition, releasing its water of hydration. This process absorbs

a significant amount of heat from the polymer, cooling the material and slowing pyrolysis.[4]

[7] The released water vapor dilutes the concentration of flammable gases and oxygen in the

combustion zone, further inhibiting the flame.[7]

Step 2: Formation of a Vitreous Protective Layer: Following dehydration, the remaining

calcium borate residue can melt and form a glassy, insulating layer on the surface of the

polymer.[7][8] This vitreous layer acts as a physical barrier, shielding the underlying polymer

from heat and oxygen, and preventing the escape of flammable volatiles.[4][9]

Step 3: Char Promotion: The borate layer can promote the formation of a stable

carbonaceous char.[5][6] This char layer further insulates the polymer and reduces the

amount of fuel available for combustion.

Hypothetical Performance Data
The following table presents hypothetical quantitative data for a polymer composite (e.g.,

polypropylene) containing a 15% loading of nobleite. These values are based on typical

performance of other borate flame retardants and serve as a benchmark for experimental

investigation.
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Performance Metric Test Method
Unfilled Polymer

(Hypothetical)

Polymer + 15%

Nobleite

(Hypothetical)

Limiting Oxygen Index

(LOI)
ASTM D2863 18% 26%

UL-94 Vertical Burn

Rating
UL-94 No Rating (NR) V-0

Peak Heat Release

Rate (pHRR)

Cone Calorimetry

(ASTM E1354)
550 kW/m² 300 kW/m²

Total Heat Release

(THR)

Cone Calorimetry

(ASTM E1354)
110 MJ/m² 75 MJ/m²

Temperature at 5%

Mass Loss (T₅%)
TGA (ASTM E1131) 380 °C 360 °C

Char Yield at 700 °C TGA (ASTM E1131) <1% 12%
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Proposed Flame Retardant Mechanism of Nobleite
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Experimental Workflow for Nobleite Evaluation

Synthesis & Preparation of Nobleite

Compounding with Polymer Matrix
(e.g., Twin-Screw Extrusion)

Specimen Preparation
(e.g., Injection Molding)

Thermal Analysis (TGA/DSC) Flammability Testing

Data Analysis & Comparison

Limiting Oxygen Index (LOI)
ASTM D2863 UL-94 Vertical Burn Test Cone Calorimetry

ASTM E1354

Mechanism Investigation
(Residue Analysis - SEM, XRD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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